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Compound of Interest

Compound Name: 1-Cyclopropyl-3-methoxybenzene

CAS No.: 54134-93-9

Cat. No.: B1624649

Get Quote

Executive Summary & Immediate Directives
Do not dispose of this compound down the drain. 1-Cyclopropyl-3-methoxybenzene is a

functionalized aromatic ether.[1] Based on Structure-Activity Relationships (SAR) of anisole

derivatives and cyclopropyl hydrocarbons, this compound must be treated as a Class 3

Flammable Liquid with potential aquatic toxicity.

Immediate Action Plan:

Segregate: Place in Non-Halogenated Organic Solvent waste streams.

Label: Tag with "Flammable" and "Irritant."

Container: High-density polyethylene (HDPE) or glass containers; avoid long-term storage in

clear glass due to potential light-sensitivity of the cyclopropyl ring.
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To ensure safe handling, we must understand the "Why" behind the disposal protocols. This

compound combines the flammability of an ether with the ring strain of a cyclopropane group.

Property Data / Classification Operational Implication

Chemical Name
1-Cyclopropyl-3-

methoxybenzene

Official shipping/manifest

name.[1]

CAS Number 54134-93-9 Use for waste profiling.[1]

Molecular Formula C₁₀H₁₂O

High Carbon/Oxygen ratio

indicates high heat of

combustion.[1]

RCRA Code D001 (Ignitable)
Federal requirement for

incineration.[1]

Flash Point (Est.) ~55°C - 65°C
Treat as Flammable Liquid

(Category 3).[1]

Reactivity Cyclopropyl ring strain

Do not mix with strong acids

(ring opening risk) or strong

oxidizers.[1]

Expert Insight: The cyclopropyl group possesses significant ring strain (~27.5 kcal/mol). While

generally stable, exposure to strong Lewis acids or radical initiators in a waste container can

trigger exothermic ring-opening polymerization. Strict segregation from acidic waste is

mandatory.[1]

Pre-Disposal Stabilization (The Self-Validating
System)[1]
Before transferring waste to the central accumulation area, perform these validation checks to

prevent "blind" disposal hazards.

A. Peroxide Validation (Best Practice for Aged Samples)
While aryl-alkyl ethers (like anisole) are more resistant to autoxidation than dialkyl ethers, the

presence of the cyclopropyl group adjacent to the aromatic ring introduces a unique radical
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susceptibility.

Protocol: If the container has been opened for >6 months or stored in light, test with KI

Starch Paper.

Result:

No Color Change: Proceed to standard disposal.[2]

Blue/Purple: Peroxides present. Stabilize immediately with reducing agents (e.g., Ferrous

Sulfate) before consolidation.

B. Acid Compatibility Check
Protocol: Measure pH of the receiving waste carboy.

Requirement: Ensure the waste stream is Neutral to Basic (pH 6-10).

Reasoning: Prevents acid-catalyzed ring opening of the cyclopropyl moiety, which can

generate heat and pressure in a closed drum.

Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of 1-Cyclopropyl-3-
methoxybenzene, ensuring compliance with EPA/RCRA regulations.
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Waste Generation:
1-Cyclopropyl-3-methoxybenzene

Is it a mixture?

Does mixture contain
Halogenated Solvents
(DCM, Chloroform)?

Mixture

Stream A:
Non-Halogenated

Organic Waste

Pure Compound

No

Stream B:
Halogenated

Organic Waste

Yes

Container Selection:
HDPE or Glass Carboy

(Vented Cap Recommended)

Labeling:
'Flammable Liquid'

'Toxic to Aquatic Life'

Final Disposal:
High-Temp Incineration

(Cement Kiln/Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 1-Cyclopropyl-3-methoxybenzene waste streams.

Note the critical separation based on halogen content to optimize incineration protocols.

Detailed Disposal Protocol
Step 1: Segregation
Classify the waste stream based on the solvent matrix.

Scenario A (Pure/Synthesis Residue): Dispose of in Non-Halogenated organic waste.

Scenario B (Extraction Mixture): If dissolved in Dichloromethane (DCM), the entire volume

must be treated as Halogenated Waste.

Step 2: Packaging
Vessel: Use DOT-approved HDPE jerrycans or safety-coated glass bottles.

Headspace: Leave at least 10% headspace to accommodate thermal expansion, particularly

important for volatile ethers.

Grounding: When pouring large volumes (>4L), ground the receiving vessel to prevent static

discharge ignition.

Step 3: Labeling
Affix a hazardous waste label containing the following data points:

Full Chemical Name: 1-Cyclopropyl-3-methoxybenzene (Do not use abbreviations like

"CP-Anisole").

Hazard Checkboxes: [x] Flammable [x] Irritant.

Emergency Response: Spill Procedures
In the event of a bench-top spill (<500 mL):

Isolate: Remove all ignition sources immediately.[3] The vapor density is heavier than air

(approx. 5.1 vs air=1) and will travel along bench surfaces.
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Absorb: Do not use paper towels (combustible). Use vermiculite, diatomaceous earth, or

commercial Solvent Absorbent Pads.

Clean: Wipe the area with soap and water after bulk removal.

Disposal of Debris: All absorbent materials must be bagged, sealed, and disposed of as

Solid Hazardous Waste (contaminated solids), not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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